![molecular formula C24H33N5O3 B3809534 1'-{[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-methyl-1H-pyrazol-4-yl]methyl}-1,4'-bipiperidine-4'-carboxamide](/img/structure/B3809534.png)
1'-{[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-methyl-1H-pyrazol-4-yl]methyl}-1,4'-bipiperidine-4'-carboxamide
Description
The compound contains several functional groups including a 1,4-benzodioxin ring, a 1H-pyrazol ring, and a bipiperidine ring. The 1,4-benzodioxin ring is a type of aromatic ether that is often found in various pharmaceuticals . The 1H-pyrazol ring is a type of azole, which is a class of five-membered nitrogen-containing heterocycles. Azoles are common in many pharmaceuticals due to their diverse biological activities . The bipiperidine ring is a type of piperidine derivative. Piperidines are often used as building blocks in the synthesis of pharmaceuticals and other organic compounds .
Molecular Structure Analysis
The molecular structure of the compound can be analyzed using various spectroscopic techniques such as IR, NMR, and MS . These techniques can provide information on the functional groups present in the compound and their arrangement.Chemical Reactions Analysis
The chemical reactivity of the compound would depend on the functional groups present. For example, the pyrazol ring might undergo reactions at the nitrogen atoms, while the benzodioxin ring might undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound can be predicted based on its structure. For example, the presence of the heterocyclic rings might increase the compound’s stability and rigidity, which could affect its solubility and binding affinity to biological targets .Future Directions
properties
IUPAC Name |
1-[[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-methylpyrazol-4-yl]methyl]-4-piperidin-1-ylpiperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H33N5O3/c1-27-16-19(22(26-27)18-5-6-20-21(15-18)32-14-13-31-20)17-28-11-7-24(8-12-28,23(25)30)29-9-3-2-4-10-29/h5-6,15-16H,2-4,7-14,17H2,1H3,(H2,25,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIEDUUNCYLRHGY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C2=CC3=C(C=C2)OCCO3)CN4CCC(CC4)(C(=O)N)N5CCCCC5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H33N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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